4-[3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazol-5-yl]pyridine

• IUPAC Name: 4-[3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazol-5-yl]pyridine
• InChI: InChI=1S/C15H14N4O2/c1-20-12-4-3-11(9-13(12)21-2)15-17-14(18-19-15)10-5-7-16-8-6-10/h3-9H,1-2H3,(H,17,18,19)
• InChI Key: VRFLZCQMZSQPCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NNC(=N2)C3=CC=NC=C3)OC
• Molecular Formula: C15H14N4O2
• Molecular Weight: 282.30 g/mol

Description

4-[3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazol-5-yl]pyridine, also known as DMTP, is a chemical compound that has been the subject of scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazol-5-yl]pyridine is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in the progression of diseases such as cancer and neurodegenerative disorders. This compound has also been shown to exhibit antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to exhibit cytotoxic effects on cancer cells in vitro, and has also been shown to inhibit the formation of amyloid-beta plaques, which are associated with Alzheimer's disease. This compound has also been shown to exhibit neuroprotective effects in animal models of Parkinson's disease. Additionally, this compound has been shown to exhibit good selectivity for certain metal ions, which makes it a potential candidate for use as a fluorescent probe for the detection of metal ions in biological systems.

Advantages and Limitations for Lab Experiments

One advantage of 4-[3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazol-5-yl]pyridine is its relatively simple synthesis method, which allows for the production of high purity this compound with good yields. Additionally, this compound has been shown to exhibit good selectivity for certain metal ions, which makes it a potential candidate for use as a fluorescent probe for the detection of metal ions in biological systems. However, one limitation of this compound is its relatively limited research compared to other chemical compounds, which means that more research is needed to fully understand its potential applications.

Future Directions

There are several future directions for research on 4-[3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazol-5-yl]pyridine. One potential direction is to investigate its potential as a drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another potential direction is to investigate its potential as a fluorescent probe for the detection of metal ions in biological systems. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential biochemical and physiological effects.

Synthesis Methods

4-[3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazol-5-yl]pyridine can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxybenzaldehyde with hydrazine hydrate to form 3,4-dimethoxyphenylhydrazine. The resulting compound is then reacted with pyridine-4-carboxaldehyde to form this compound. This synthesis method has been optimized to yield high purity this compound with good yields.

Scientific Research Applications

4-[3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazol-5-yl]pyridine has been studied for its potential applications in various fields, including as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological systems. Additionally, this compound has been studied for its potential use as a ligand in coordination chemistry.